N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-morpholino-2-oxoacetamide

• IUPAC Name: N-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]-2-morpholin-4-yl-2-oxoacetamide
• InChI: InChI=1S/C17H20N6O4/c1-10-9-13(19-15(25)16(26)22-5-7-27-8-6-22)23(21-10)17-18-12-4-2-3-11(12)14(24)20-17/h9H,2-8H2,1H3,(H,19,25)(H,18,20,24)
• InChI Key: UYSJUBDXQMATMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(=O)N2CCOCC2)C3=NC4=C(CCC4)C(=O)N3
• Molecular Formula: C17H20N6O4
• Molecular Weight: 372.4 g/mol

Description

N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-morpholino-2-oxoacetamide is a useful research compound. Its molecular formula is C17H20N6O4 and its molecular weight is 372.385. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

A study by Ho and Suen (2013) detailed the synthesis of a series of novel compounds incorporating (thio)pyrimidine moieties by intramolecular cyclization, highlighting the versatility of pyrimidine derivatives in heterocyclic synthesis (Yuh-Wen Ho & Maw-Cherng Suen, 2013). This work underscores the significance of pyrimidine and its derivatives in constructing complex molecules with potential biological applications.

Potential Biological Activities

The synthesis of 3-morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydro-1H-pyridin-2-one and its derivatives, as reported by Wang et al. (2016), illustrates the role of such compounds as intermediates in developing biologically active molecules, particularly in anticancer drug synthesis (Linxiao Wang et al., 2016). These findings point to the importance of morpholino and pyridinone derivatives in medicinal chemistry.

Antimicrobial and Antitumor Activities

Research by Bondock et al. (2008) on the synthesis and antimicrobial activity of heterocycles incorporating antipyrine moiety reveals the antimicrobial potential of such compounds (Samir Bondock et al., 2008). Additionally, the synthesis and in vitro cytotoxic activity evaluation of certain pyrazolo[3,4-d]pyrimidine derivatives, as explored by Al-Sanea et al. (2020), demonstrate the antitumor potential of pyrimidine derivatives (M. M. Al-Sanea et al., 2020).